Cas no 1805677-65-9 (3-Bromo-4-(3-chloropropyl)benzyl fluoride)

• Product Name: 3-Bromo-4-(3-chloropropyl)benzyl fluoride
• CAS No: 1805677-65-9
• MF: C₁₀H₁₁BrClF
• MW: 265.549744844437
• CID: 4979435
• Update Time: 2025-10-28

3-Bromo-4-(3-chloropropyl)benzyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-chloropropyl)benzyl fluoride

• Inchi： 1S/C10H11BrClF/c11-10-6-8(7-13)3-4-9(10)2-1-5-12/h3-4,6H,1-2,5,7H2
• InChI Key： QFWBRZAJPRDLJR-UHFFFAOYSA-N
• SMILES： BrC1C=C(CF)C=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-4-(3-chloropropyl)benzyl fluoride

3-Bromo-4-(3-chloropropyl)benzyl Fluoride: A Comprehensive Overview

The compound 3-Bromo-4-(3-chloropropyl)benzyl Fluoride (CAS No. 1805677-65-9) is a highly specialized organic compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the meta position of the benzene ring, a 3-chloropropyl group at the para position, and a fluorine atom attached to the benzyl carbon. The combination of these functional groups makes it a versatile building block for constructing complex molecules with tailored properties.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated aromatic compounds like 3-Bromo-4-(3-chloropropyl)benzyl Fluoride in drug discovery and development. Fluorine substitution in aromatic systems is known to enhance lipophilicity, improve metabolic stability, and modulate pharmacokinetic properties, making it a valuable tool in medicinal chemistry. The presence of bromine and chlorine atoms further adds to its versatility, enabling it to participate in various nucleophilic substitution reactions and cross-coupling processes.

One of the most notable applications of 3-Bromo-4-(3-chloropropyl)benzyl Fluoride is its use as an intermediate in the synthesis of biologically active molecules. For instance, researchers have employed this compound in the construction of heterocyclic frameworks, which are critical components of many pharmaceutical agents. Its ability to undergo Suzuki-Miyaura coupling reactions has been particularly advantageous, allowing for the formation of biaryl structures with high efficiency and selectivity.

Moreover, the compound's reactivity has been leveraged in the development of advanced materials. The fluorinated benzyl group can serve as a precursor for generating functional polymers or surfactants with tailored surface properties. Recent studies have demonstrated its potential in creating amphiphilic molecules that exhibit excellent solubility profiles in both polar and non-polar solvents, making them ideal candidates for drug delivery systems.

In terms of synthesis, 3-Bromo-4-(3-chloropropyl)benzyl Fluoride can be prepared via a variety of methods, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. However, the most efficient route involves a two-step process: first, the introduction of the bromine atom at the meta position using a directing group strategy, followed by the installation of the 3-chloropropyl group at the para position through a palladium-catalyzed coupling reaction. The final fluorination step is typically achieved using a selective electrophilic fluorination method.

The structural uniqueness of 3-Bromo-4-(3-chloropropyl)benzyl Fluoride also makes it an attractive candidate for studying fundamental chemical reactivity. For example, its behavior under different reaction conditions has provided valuable insights into the influence of halogen substituents on aromatic reactivity. This understanding has been instrumental in refining synthetic strategies for related compounds and improving reaction yields.

From an environmental standpoint, researchers have been investigating the biodegradation pathways of fluorinated aromatic compounds like this one to assess their potential impact on ecosystems. Initial findings suggest that while these compounds are generally resistant to microbial degradation due to their strong carbon-fluorine bonds, they can undergo photochemical transformations under UV light exposure. These insights are crucial for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-Bromo-4-(3-chloropropyl)benzyl Fluoride (CAS No. 1805677-65-9) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for advancing both fundamental research and industrial innovation. As ongoing studies continue to uncover new aspects of its chemistry and utility, this compound is poised to play an even more significant role in shaping future developments in organic synthesis and materials science.